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Compound of Interest

Compound Name: 1,3-Propanediol-d6

Cat. No.: B584380

Abstract

This document provides a detailed protocol for the preparation of stock solutions of 1,3-
Propanediol-d6. It is intended for researchers, scientists, and drug development professionals
who utilize deuterated compounds as internal standards in mass spectrometry, for NMR
spectroscopy, or as tracers in metabolic research.[1][2] This protocol outlines the necessary
materials, safety precautions, and step-by-step procedures to accurately prepare various
concentrations of 1,3-Propanediol-d6 stock solutions. All quantitative data is summarized for
easy reference, and a graphical workflow is provided to ensure clarity and reproducibility.

Introduction

1,3-Propanediol-d6 is a stable, deuterated analog of 1,3-propanediol, where all six hydrogen
atoms have been replaced with deuterium.[1] This isotopic labeling results in a mass shift of +6
Da, making it an ideal internal standard for quantitative analysis by mass spectrometry (GC-MS
or LC-MS) and a useful tracer in metabolic flux studies.[1][2] Its physical and chemical
properties are nearly identical to its non-deuterated counterpart, allowing it to mimic the
behavior of 1,3-propanediol in analytical and biological systems.[1] Accurate preparation of
stock solutions is critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties

A summary of the key physical and chemical properties of 1,3-Propanediol-d6 is provided in
Table 1. This information is essential for accurate calculations and safe handling.
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Property Value Reference
Molecular Formula C3D602 [1]
Molecular Weight 82.13 g/mol [1][3]14]
CAS Number 284474-77-7 [1]
Clear, colorless to light yellow
Appearance o [5][6]
oil/liquid
Density 1.107 g/mL at 25 °C [3]
Boiling Point 214 °C [3]
Melting Point -27 °C [3]
. Miscible with water, alcohols,
Solubility [7]
and ethers
Storage Temperature +4°C [8]

Health and Safety

While 1,3-Propanediol-d6 is not classified as a hazardous substance according to the OSHA
Hazard Communication Standard (29 CFR 1910.1200), standard laboratory safety practices
should always be followed.[9]

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Handle the compound in a well-ventilated area or a chemical fume hood.
 In case of contact with eyes, rinse thoroughly with water for at least 15 minutes.[9]
 In case of skin contact, wash with soap and water.[9]

o Consult the Safety Data Sheet (SDS) for complete safety information.[6][9]

Experimental Protocol

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://resolvemass.ca/product/13-propanediol-d6-cas-284474-77-7/
https://resolvemass.ca/product/13-propanediol-d6-cas-284474-77-7/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/613525
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Propane-d6-diol
https://resolvemass.ca/product/13-propanediol-d6-cas-284474-77-7/
https://www.bocsci.com/product/1-3-propanediol-d6-cas-284474-77-7-16420.html
https://www.fishersci.com/store/msds?partNumber=AC131400025&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/613525
https://www.sigmaaldrich.com/TW/zh/product/aldrich/613525
https://www.sigmaaldrich.com/TW/zh/product/aldrich/613525
https://www.chemicalbook.com/article/1-3-propanediol-production.htm
https://www.lgcstandards.com/DZ/en/p/TRC-P760322
https://www.benchchem.com/product/b584380?utm_src=pdf-body
https://www.lgcstandards.com/medias/sys_master/root/h96/hc5/11020011569182/SDS_TRC-P760322-500MG_ST-WB-MSDS-5914394-1-1-1/SDS-TRC-P760322-500MG-ST-WB-MSDS-5914394-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h96/hc5/11020011569182/SDS_TRC-P760322-500MG_ST-WB-MSDS-5914394-1-1-1/SDS-TRC-P760322-500MG-ST-WB-MSDS-5914394-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h96/hc5/11020011569182/SDS_TRC-P760322-500MG_ST-WB-MSDS-5914394-1-1-1/SDS-TRC-P760322-500MG-ST-WB-MSDS-5914394-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC131400025&countryCode=US&language=en
https://www.lgcstandards.com/medias/sys_master/root/h96/hc5/11020011569182/SDS_TRC-P760322-500MG_ST-WB-MSDS-5914394-1-1-1/SDS-TRC-P760322-500MG-ST-WB-MSDS-5914394-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

This protocol provides instructions for preparing a 1 M stock solution of 1,3-Propanediol-d6,
which can then be serially diluted to achieve the desired final concentrations.

1,3-Propanediol-d6 (neat compound)

e Solvent of choice (e.g., DMSO, water, methanol)[10]
e Analytical balance

e Volumetric flasks (various sizes)

o Pipettes (calibrated)

» Vortex mixer or sonicator

e Storage vials (amber glass recommended)

o Calculate the required mass:

o To prepare a 1 M solution, you need to dissolve 82.13 g (the molecular weight) of 1,3-
Propanediol-d6 in 1 L of solvent. For smaller volumes, scale the mass accordingly. For
example, to prepare 10 mL of a 1 M solution:

» Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)
= Mass (g) =1 mol/L x 82.13 g/mol x 0.010 L =0.8213 g
e Weigh the compound:

o Using an analytical balance, carefully weigh the calculated mass of 1,3-Propanediol-d6
into a clean, dry weighing boat or directly into the volumetric flask.

» Dissolve the compound:

o Add a portion of the chosen solvent to the volumetric flask containing the weighed 1,3-
Propanediol-d6.
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o Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer or
sonicator to ensure complete dissolution.

e Adjust to final volume:

o Once the compound is completely dissolved, add more solvent to the volumetric flask until
the bottom of the meniscus reaches the calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
o Storage:

o Transfer the stock solution to a clearly labeled storage vial. Include the compound name,
concentration, solvent, and date of preparation.

o Store the solution at 4°C for long-term stability.[8] Note that some sources suggest
solutions may be unstable and should be prepared fresh.[11]

Quantitative Data Summary

The following table provides the required mass of 1,3-Propanediol-d6 to prepare stock
solutions of various common concentrations in a final volume of 10 mL.

Required Mass of 1,3-Propanediol-d6

Desired Concentration (M) (mg) for 10 mL
mg) tor 10 m

1 821.3
0.5 410.65
0.1 82.13
0.05 41.07
0.01 8.21
0.005 411
0.001 0.82
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Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of a 1,3-Propanediol-d6
stock solution.

Workflow for Preparing 1,3-Propanediol-d6 Stock Solution

Preparation

1. Calculate Required Mass
of 1,3-Propanediol-d6

2. Weigh Compound
Accurately

3. Dissolve in Solvent

4. Adjust to Final Volume
in Volumetric Flask

5. Mix Thoroughly

6. Transfer and Store
at 4°C

Click to download full resolution via product page

Caption: A flowchart of the protocol for preparing 1,3-Propanediol-d6 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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